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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B15594731 Get Quote

Essential Safety and Handling Guide for 29-
Hydroxyfriedelan-3-one
This guide provides crucial safety and logistical information for the handling and disposal of 29-
Hydroxyfriedelan-3-one, a pentacyclic triterpenoid intended for research purposes.[1][2] The

information is compiled to ensure the safety of researchers, scientists, and drug development

professionals. Given that detailed toxicological data for this specific compound is not readily

available, it is imperative to handle it with the utmost care, assuming it may be hazardous.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 29-Hydroxyfriedelan-3-one is

presented below.
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Property Value

CAS Number 39903-21-4[1][3]

Molecular Formula C30H50O2[2][3]

Molecular Weight 442.7 g/mol [2]

Melting Point 262-265 °C[3]

Boiling Point 514.1 ± 23.0 °C at 760 mmHg[3]

Flash Point 217.4 ± 15.2 °C[3]

Appearance Solid (likely a powder)[1]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a comprehensive approach to personal protection is

essential. The following PPE is recommended when handling 29-Hydroxyfriedelan-3-one,

particularly in its powdered form, to prevent skin and respiratory exposure.[4][5]
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection
Safety goggles and a face

shield

Use tight-sealing safety

goggles. A face shield is

necessary when there is a risk

of splashing.[6][7]

Skin Protection
Chemical-resistant gloves and

a lab coat or gown

Use powder-free, chemical-

resistant gloves (e.g., nitrile

rubber).[6][7] Double gloving is

recommended.[6] Wear a long-

sleeved lab coat.[4]

Respiratory Protection NIOSH-approved respirator

A NIOSH/MSHA-approved

respirator (e.g., N-95 or higher)

should be used, especially

when handling the powder

outside of a fume hood.[6][8] A

risk assessment should be

conducted to determine the

appropriate level of respiratory

protection.[4][5]

Foot Protection Closed-toe shoes

Wear shoes with non-slip soles

to prevent accidents in the

laboratory.[4]

Operational Plan: Handling Protocol
Handling should be performed in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[3]

Step 1: Preparation

Ensure the work area (chemical fume hood) is clean and uncluttered.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and have it

readily accessible.
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Don the appropriate PPE as outlined in the table above.

Step 2: Weighing the Compound

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to contain any airborne powder.

Use a spatula to carefully transfer the desired amount of 29-Hydroxyfriedelan-3-one to a

weigh boat.

Avoid creating dust during transfer.[3]

Close the primary container tightly after use.

Step 3: Dissolution

Triterpenoids like 29-Hydroxyfriedelan-3-one are often poorly soluble in aqueous solutions.

[9]

Based on protocols for similar compounds, organic solvents such as methanol, ethanol, or

dimethyl sulfoxide (DMSO) can be used for dissolution.[9][10]

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

If necessary, use sonication or gentle heating to aid dissolution, ensuring adequate

ventilation.[10]

Disposal Plan
A clear plan for waste disposal must be in place before beginning any procedure.[11] All waste

materials contaminated with 29-Hydroxyfriedelan-3-one should be treated as hazardous

chemical waste.

Step 1: Waste Segregation

Segregate waste into designated, clearly labeled containers.[12] Do not mix incompatible

waste streams.[11]
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Solid Waste: Includes contaminated gloves, weigh boats, paper towels, and any excess

compound. Place these in a labeled hazardous solid waste container.

Liquid Waste: Includes unused solutions and solvent rinses. Collect in a labeled hazardous

liquid waste container compatible with the solvents used.

Sharps Waste: Contaminated needles or glassware should be placed in a puncture-resistant

sharps container.[12]

Step 2: Container Management

Keep waste containers securely closed when not in use.[3]

Label containers with "Hazardous Waste," the full chemical name ("29-Hydroxyfriedelan-3-
one"), and the approximate concentration and quantity.[12][13]

Store waste containers in a designated, safe, and secure location away from general work

areas.[12]

Step 3: Final Disposal

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[12]

[13]

Do not dispose of this chemical down the drain or in the regular trash.[14][15]

Workflow for Safe Handling of 29-Hydroxyfriedelan-
3-one
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Caption: Workflow for the safe handling and disposal of 29-Hydroxyfriedelan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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